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Compound of Interest

Compound Name: 4-Methoxybut-3-enoicacid

Cat. No.: B15250646 Get Quote

Application Notes and Protocols for 4-Methoxy-
3-buten-2-one
Disclaimer: The following information pertains to 4-Methoxy-3-buten-2-one, as extensive public

information on "4-Methoxybut-3-enoic acid" is not readily available. Please verify the chemical

identity before proceeding with any handling or storage protocols.

These application notes provide essential guidelines for the safe handling and storage of 4-

Methoxy-3-buten-2-one, a versatile reagent used in various chemical syntheses. The

information is intended for researchers, scientists, and drug development professionals.
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Property Value

Chemical Name 4-Methoxy-3-buten-2-one

Synonyms
(Z)-4-methoxybut-3-en-2-one, 3Z-4-methoxybut-

3-en-2-one

CAS Number 4652-27-1

Molecular Formula C5H8O2

Molecular Weight 100.12 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 66°C to 69°C (12 mmHg); 200°C (lit.)[1][2]

Density 0.982 - 0.99 g/mL at 25°C (lit.)[1][2]

Flash Point 63°C (145°F)[1]; 146°F[2][3]

Refractive Index 1.465 (lit.)[1]; n20/D 1.468(lit.)[2][3]

Solubility
Miscible with tetrahydrofuran, ether, acetonitrile,

and benzene.[1][3]

Safety and Handling Protocols
2.1. Personal Protective Equipment (PPE)

A comprehensive safety assessment should be conducted before handling 4-Methoxy-3-buten-

2-one. The following PPE is recommended:

Eye Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.

Respiratory Protection: Use in a well-ventilated area or with a fume hood. If inhalation risk is

high, a respirator may be necessary.

2.2. General Handling Precautions
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Avoid contact with skin and eyes.[2]

Avoid inhalation of vapor or mist.[2]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2]

Handle in a well-ventilated place.[1][2]

Keep the container tightly closed when not in use.[1]

2.3. First Aid Measures

If on Skin: Wash with plenty of soap and water.[2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[2]

If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

[2]

If Swallowed: Seek immediate medical attention.

Storage Protocols
Proper storage is crucial to maintain the stability and integrity of 4-Methoxy-3-buten-2-one.

Storage Condition Recommendation

Temperature 2-8°C[2][3]

Atmosphere
Store in a dry, well-ventilated place.[1] Sealed in

dry.[3]

Container Keep container tightly closed.[1]

Incompatibilities Keep away from sources of ignition.[1]
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The following diagram illustrates a general workflow for handling and storing 4-Methoxy-3-

buten-2-one in a laboratory setting.

Workflow for Handling and Storing 4-Methoxy-3-buten-2-one
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Click to download full resolution via product page

Caption: General laboratory workflow for 4-Methoxy-3-buten-2-one.

Spill and Disposal Procedures
5.1. Spill Response

In case of a spill, evacuate the area and ensure adequate ventilation. Absorb the spill with an

inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal. Do not

allow the material to enter drains or waterways.

5.2. Waste Disposal

Dispose of unused material and contaminated waste in accordance with local, state, and

federal regulations. Contact a licensed professional waste disposal service to dispose of this

material.

Note: This information is a summary and does not purport to be all-inclusive. It should be used

only as a guide. The user should consult the Safety Data Sheet (SDS) for more detailed

information and conduct a thorough risk assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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